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Compound of Interest

Compound Name: 9-(Bromomethyl)anthracene

Cat. No.: B1265701

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides detailed procedures for the safe disposal of 9-
(Bromomethyl)anthracene, a halogenated aromatic compound.

Immediate Safety and Handling Precautions

Before commencing any disposal procedures, it is crucial to be aware of the inherent hazards
of 9-(Bromomethyl)anthracene and to take appropriate safety measures. The compound is
classified as a hazardous substance, and direct contact can cause skin and eye irritation or
more severe health effects.

Personal Protective Equipment (PPE): When handling 9-(Bromomethyl)anthracene, wearing
the following PPE is mandatory:

» Eye Protection: Tightly fitting safety goggles with side-shields.[1]
o Hand Protection: Chemical-resistant gloves that have been inspected prior to use.[1]
» Body Protection: A lab coat or fire/flame-resistant and impervious clothing.[1]

Engineering Controls: All handling of 9-(Bromomethyl)anthracene should be conducted in a
well-ventilated area, preferably within a chemical fume hood, to prevent the formation and
inhalation of dust and aerosols.[1]
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Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of 9-(Bromomethyl)anthracene is
through a licensed professional waste disposal service.[2] Improper disposal can lead to
environmental contamination and legal repercussions.

» Waste Identification and Segregation:
o Clearly label the waste container as "Hazardous Waste: 9-(Bromomethyl)anthracene".

o As a brominated organic compound, it must be segregated as halogenated organic waste.

[3]

o Do not mix with non-halogenated organic waste, aqueous waste, acids, bases, or other
incompatible materials.[3][4][5][6]

o Containerization:

o Use a compatible, sealable, and properly labeled container for waste collection. High-
density polyethylene (HDPE) containers are generally suitable for halogenated organic
waste.

o Ensure the container is tightly closed when not in use to prevent the release of vapors.[4]
o Store the waste container in a designated, secure, and well-ventilated area.[2]
» Arrange for Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office to schedule a
pickup by a licensed hazardous waste contractor.

o Provide the contractor with the Safety Data Sheet (SDS) for 9-
(Bromomethyl)anthracene.

¢ Spill Management:

o In the event of a small spill, trained personnel wearing appropriate PPE can clean it up.[4]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1265701?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_9_10_Dibromoanthracene_d8_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/product/b1265701?utm_src=pdf-body
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://ehs.cornell.edu/book/export/html/1312
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://www.benchchem.com/pdf/Proper_Disposal_of_9_10_Dibromoanthracene_d8_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/product/b1265701?utm_src=pdf-body
https://www.benchchem.com/product/b1265701?utm_src=pdf-body
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Absorb the spill with an inert, dry material and place it in a suitable, sealed container for
disposal as hazardous waste.[4]

o For larger spills, evacuate the area and contact your institution's emergency response
team.

Hazard Summary

The following table summarizes the key hazard information for 9-(Bromomethyl)anthracene.

Hazard Classification Hazard Statement

Skin Irritation H315: Causes skin irritation

Eye Irritation H319: Causes serious eye irritation
Respiratory Irritation H335: May cause respiratory irritation

) H314: Causes severe skin burns and eye
Skin and Eye Damage
damage

Corrosive to Metals H290: May be corrosive to metals

Note: Hazard statements may vary slightly between suppliers.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 9-
(Bromomethyl)anthracene.
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Caption: Disposal workflow for 9-(Bromomethyl)anthracene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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